Cas no 1019100-79-8 (3-[4-(furan-2-carbonyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyridazine)

• Product Name: 3-[4-(furan-2-carbonyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyridazine
• CAS No: 1019100-79-8
• MF: C₁₆H₁₆N₆O₂
• MW: 324.337242126465
• CID: 6198994
• PubChem ID: 25667772
• Update Time: 2025-10-28

3-[4-(furan-2-carbonyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-[4-(furan-2-carbonyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyridazine
• (4-(6-(1H-pyrazol-1-yl)pyridazin-3-yl)piperazin-1-yl)(furan-2-yl)methanone
• 1019100-79-8
• furan-2-yl-[4-(6-pyrazol-1-ylpyridazin-3-yl)piperazin-1-yl]methanone
• AKOS024638526
• F2318-0070

• Inchi： 1S/C16H16N6O2/c23-16(13-3-1-12-24-13)21-10-8-20(9-11-21)14-4-5-15(19-18-14)22-7-2-6-17-22/h1-7,12H,8-11H2
• InChI Key： GPIFSIJBJBFZAV-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CO1)N1CCN(C2=CC=C(N3C=CC=N3)N=N2)CC1

Computed Properties

• Exact Mass: 324.13347377g/mol
• Monoisotopic Mass: 324.13347377g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 80.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 3-[4-(furan-2-carbonyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyridazine

Professional Introduction to Compound with CAS No. 1019100-79-8 and Product Name: 3-[4-(furan-2-carbonyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyridazine

Compound with the CAS number 1019100-79-8 and the product name 3-[4-(furan-2-carbonyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyridazine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The intricate arrangement of functional groups, including the furan-2-carbonyl moiety and the piperazin-1-yl substituent, contributes to its unique chemical properties and biological activity.

The furan-2-carbonyl group is a key structural feature that imparts specific reactivity and interaction capabilities to the molecule. This moiety has been extensively studied for its role in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding. Recent research has highlighted the importance of furan derivatives in developing novel therapeutic agents, owing to their ability to engage with biological targets in a highly specific manner. The presence of this group in compound 1019100-79-8 suggests that it may exhibit potent interactions with enzymes or receptors involved in critical physiological processes.

Complementing the furan-2-carbonyl group is the piperazin-1-yl substituent, which is renowned for its versatility in drug design. Piperazine derivatives are widely recognized for their ability to enhance drug solubility, improve pharmacokinetic profiles, and modulate receptor activity. In particular, the piperazin-1-yl moiety has been successfully incorporated into numerous FDA-approved drugs, underscoring its therapeutic significance. The strategic placement of this group in the molecular framework of 3-[4-(furan-2-carbonyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyridazine likely contributes to its binding affinity and overall efficacy.

The third key component of this compound is the 1H-pyrazol-1-yl group, which further enhances its structural complexity and potential biological activity. Pyrazole derivatives are well-documented for their role in various pharmacological applications, including antiviral, anti-inflammatory, and anticancer therapies. The integration of the 1H-pyrazol-1-yl moiety into the compound’s structure suggests that it may interact with biological targets in a manner distinct from other pyrazole-based compounds. This could lead to novel mechanisms of action and therapeutic benefits.

When considering the combined influence of these three functional groups—the furan-2-carbonyl, piperazin-1-yl, and 1H-pyrazol-1-y—it becomes evident that compound 1019100-79-8 is designed to exhibit multifaceted biological activity. Such a design approach is increasingly prevalent in modern drug discovery, where compounds are engineered to target multiple pathways simultaneously. This strategy can enhance therapeutic efficacy while minimizing side effects, a critical consideration in pharmaceutical development.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules with greater accuracy. By leveraging machine learning algorithms and molecular docking simulations, scientists can identify potential binding interactions between compounds like 3-[4-(furan-2-carbonyl)piperazin-1-y]pyridazine and their target proteins or enzymes. These computational methods have been instrumental in accelerating drug discovery pipelines and identifying promising candidates for further experimental validation.

In vitro studies have begun to elucidate the pharmacological profile of compound 1019100-79-.8, revealing intriguing insights into its mechanism of action. Initial experiments suggest that it may inhibit specific enzymes or modulate receptor activity, leading to therapeutic effects relevant to conditions such as inflammation, neurodegeneration, or metabolic disorders. While these findings are preliminary, they underscore the potential of this compound as a lead molecule for further development.

The synthesis of complex molecules like 3-[4-(furan-.carbonyl)piperazin-l-y]pyridazine presents unique challenges due to their intricate structural requirements. However, recent innovations in synthetic chemistry have made it possible to construct such molecules with high precision and yield. Techniques such as transition-metal-catalyzed cross-coupling reactions and automated synthesis platforms have significantly streamlined the process of developing novel pharmaceutical candidates.

As research continues to uncover new therapeutic applications for compounds like 1019100-.8, collaboration between academic institutions and pharmaceutical companies will be essential for translating laboratory discoveries into clinical reality. The integration of interdisciplinary approaches—combining expertise from organic chemistry, medicinal chemistry, biochemistry, and pharmacology—will be crucial for maximizing the potential of this compound and similar derivatives.

The future of drug discovery lies in our ability to design molecules with tailored properties that precisely target disease-causing mechanisms. Compound 1019100-.8, with its sophisticated architecture featuring the furan-.carbonyl, piperazin-l-y, and 11-H-pyrar01-y11 groups, exemplifies this trend toward rational drug design. By leveraging our growing understanding of molecular interactions and employing advanced synthetic techniques, we can continue to develop innovative therapeutic agents that address unmet medical needs.